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Compound of Interest

Compound Name: 2-methyl-N-phenylaniline

Cat. No.: B073849 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 2-methyl-N-phenylaniline (CAS RN: 1205-39-6), also known as 2-

methyldiphenylamine or phenyl-o-tolylamine. Adherence to these guidelines is critical to

minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye

contact. The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.
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Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection

Safety glasses with side-

shields, chemical goggles, or a

face shield.

Must be government-standard

approved (e.g., NIOSH in the

US or EN 166 in the EU). A

face shield should be worn

over goggles when there is a

splash hazard.[1][2]

Hand Protection Chemical-resistant gloves.

Neoprene or butyl rubber

gloves are recommended.

Always inspect gloves prior to

use and use proper glove

removal technique to avoid

skin contact.[1][2]

Body Protection

A complete suit protecting

against chemicals or a fully-

buttoned lab coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[1]

If ventilation is insufficient, a

government-approved

respirator may be necessary.

[3]

Operational Plan: Handling and Storage
Handling:

Always work in a well-ventilated area, such as a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[2][4][5]

Do not breathe vapors or mists.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][5]
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Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where chemicals are handled or stored.[7]

Storage:

Store in a cool, dry, and well-ventilated place.[2][8]

Keep containers tightly closed.[2][5]

Store locked up.[9]

Store under an inert gas as the substance is air sensitive.

Emergency Procedures
Spills:

Evacuate the area and ensure adequate ventilation.[1]

Remove all sources of ignition.[2]

Wear appropriate PPE, including respiratory protection.[2]

Contain the spill with an inert absorbent material (e.g., sand, earth, vermiculite).[4][9]

Collect the absorbed material into a labeled container for disposal.[1]

First Aid:

In case of skin contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water.[9] Seek medical attention if irritation occurs.[4]

In case of eye contact: Rinse cautiously with water for several minutes.[4][9] Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[1][4]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][9]
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If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][9]

Disposal Plan
2-methyl-N-phenylaniline and its containers must be disposed of as hazardous waste.

Waste Collection: Collect waste in a clearly labeled, compatible container.[10]

Disposal Method: Disposal must be made according to official national and local regulations.

[4][9] Contact a licensed professional waste disposal service to dispose of this material.[10]

Environmental Precautions: Do not allow the product to enter drains or waterways as it is

very toxic to aquatic life with long-lasting effects.[9]
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Caption: Workflow for the safe handling and emergency response for 2-methyl-N-
phenylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. static.cymitquimica.com [static.cymitquimica.com]

2. oxfordlabfinechem.com [oxfordlabfinechem.com]

3. benchchem.com [benchchem.com]

4. tcichemicals.com [tcichemicals.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. fishersci.com [fishersci.com]

7. lobachemie.com [lobachemie.com]

8. benchchem.com [benchchem.com]

9. fr.cpachem.com [fr.cpachem.com]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-methyl-N-phenylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073849#personal-protective-equipment-for-handling-
2-methyl-n-phenylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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